An In-depth Technical Guide to the Mechanism of Action of [Glp5,Sar9] Substance P (5-11)
An In-depth Technical Guide to the Mechanism of Action of [Glp5,Sar9] Substance P (5-11)
For Researchers, Scientists, and Drug Development Professionals
Introduction
[Glp5,Sar9] Substance P (5-11) is a synthetic analog of the C-terminal heptapeptide (B1575542) fragment of Substance P (SP), an endogenous neuropeptide of the tachykinin family. This guide provides a comprehensive overview of its mechanism of action, focusing on its interaction with neurokinin receptors and the subsequent intracellular signaling cascades. The modifications at position 5 (pyroglutamic acid, Glp) and 9 (sarcosine, Sar) are designed to increase resistance to enzymatic degradation, thereby prolonging its biological activity compared to the native peptide fragment.
Core Mechanism of Action: Neurokinin-1 Receptor Agonism
[Glp5,Sar9] Substance P (5-11) functions as a potent and selective agonist for the neurokinin-1 (NK1) receptor, a member of the G protein-coupled receptor (GPCR) superfamily. The NK1 receptor is the primary receptor for the endogenous ligand, Substance P. The binding of [Glp5,Sar9] Substance P (5-11) to the NK1 receptor initiates a cascade of intracellular events that mediate the physiological and pharmacological effects of this peptide.
Signaling Pathway
Upon binding of [Glp5,Sar9] Substance P (5-11) to the NK1 receptor, the receptor undergoes a conformational change, leading to the activation of the heterotrimeric G protein, Gq. The activated α-subunit of Gq (Gαq) dissociates from the βγ-subunits and stimulates the membrane-bound enzyme phospholipase C (PLC).
PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).
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IP3 Pathway: IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+) into the cytosol.
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DAG Pathway: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+ levels, activates protein kinase C (PKC).
The increase in intracellular calcium and the activation of PKC lead to a variety of downstream cellular responses, including smooth muscle contraction, neuronal excitation, and modulation of inflammatory processes.
Figure 1: Signaling pathway of [Glp5,Sar9] Substance P (5-11) via the NK1 receptor.
Quantitative Data
The biological activity of [Glp5,Sar9] Substance P (5-11) has been characterized in various in vitro assays. The following table summarizes the available quantitative data, comparing its potency to that of Substance P and its C-terminal heptapeptide fragment, SP(5-11).
| Compound | Assay | Preparation | Potency (Relative to Substance P = 100) |
| [Glp5,Sar9] Substance P (5-11) | Guinea Pig Ileum Contraction | Isolated Tissue | 130 |
| Substance P | Guinea Pig Ileum Contraction | Isolated Tissue | 100 |
| Substance P (5-11) | Guinea Pig Ileum Contraction | Isolated Tissue | 10 |
Data extracted from Sandberg BE, et al. Eur J Biochem. 1981 Feb;114(2):329-37.
Experimental Protocols
Synthesis of [Glp5,Sar9] Substance P (5-11)
The synthesis of [Glp5,Sar9] Substance P (5-11) is typically performed using solid-phase peptide synthesis (SPPS).
Workflow Diagram:
Figure 2: General workflow for the solid-phase synthesis of [Glp5,Sar9] SP(5-11).
Methodology:
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Resin Preparation: A suitable solid support resin (e.g., Rink amide resin) is used as the starting material.
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Amino Acid Coupling: The C-terminal amino acid, Methionine (Met), is coupled to the resin. Subsequent amino acids are added sequentially in the desired order (Leu, Sar, Phe, Phe, Gln, Glp). Each coupling step involves the activation of the carboxyl group of the incoming amino acid and its reaction with the deprotected amino group of the growing peptide chain on the resin.
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Fmoc Deprotection: The N-terminal fluorenylmethyloxycarbonyl (Fmoc) protecting group is removed after each coupling step to allow for the addition of the next amino acid.
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Cleavage and Deprotection: Once the peptide chain is fully assembled, it is cleaved from the resin, and all side-chain protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers).
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Purification and Characterization: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The purity and identity of the final product are confirmed by analytical HPLC and mass spectrometry.
Guinea Pig Ileum Contraction Assay
This functional assay is a classic method for determining the potency of tachykinin receptor agonists.
Methodology:
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Tissue Preparation: A segment of the terminal ileum is isolated from a guinea pig and mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's solution) maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).
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Transducer Setup: One end of the ileum segment is attached to a fixed point, and the other end is connected to an isometric force transducer to record muscle contractions.
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Equilibration: The tissue is allowed to equilibrate under a slight resting tension until a stable baseline is achieved.
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Compound Administration: Cumulative concentration-response curves are generated by adding increasing concentrations of the test compound ([Glp5,Sar9] Substance P (5-11)) or a reference compound (Substance P) to the organ bath.
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Data Analysis: The magnitude of the contraction at each concentration is recorded. The data are then plotted to generate a concentration-response curve, from which the potency (e.g., EC50) and relative potency can be determined.
Conclusion
[Glp5,Sar9] Substance P (5-11) is a potent and enzymatically stable agonist of the NK1 receptor. Its mechanism of action is centered on the activation of the Gq-PLC-IP3/DAG signaling pathway, leading to an increase in intracellular calcium and the activation of PKC. The enhanced stability and potency of this analog compared to the native SP(5-11) fragment make it a valuable tool for studying the physiological roles of the NK1 receptor and for the potential development of novel therapeutic agents.
